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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

Cat. No.: B139472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the strategic application of Methyl (R)-
(+)-lactate as a versatile chiral building block in the stereoselective total synthesis of complex

natural products. The protocols outlined below are derived from peer-reviewed literature and

offer comprehensive, step-by-step methodologies for key transformations, accompanied by

quantitative data to facilitate reproducibility and adaptation in various research and

development settings.

Introduction
Methyl (R)-(+)-lactate is a readily available and inexpensive chiral precursor that serves as an

invaluable starting material in asymmetric synthesis. Its inherent stereocenter provides a

reliable foundation for the construction of more complex chiral molecules, significantly

simplifying synthetic routes and enhancing overall efficiency. This document highlights its utility

in the total synthesis of several biologically active natural products, including the potent

antitumor agent (-)-laulimalide, the phytotoxin PM-toxin A, the marine natural products

separacene A and B, and the macrolide (+)-cladospolide C.

The following sections detail the synthetic strategies and experimental protocols for the total

synthesis of these target molecules, emphasizing the key steps where Methyl (R)-(+)-lactate is

employed to control stereochemistry.
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General Workflow for Utilizing Methyl (R)-(+)-lactate
The general strategy for incorporating Methyl (R)-(+)-lactate into a synthetic route involves a

series of transformations to elaborate the initial chiral center. A typical workflow is depicted

below:
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Initial Transformations

Chain Elaboration & Stereocenter Installation

Final Assembly & Deprotection

Methyl (R)-(+)-lactate

Protection of Hydroxyl Group

Reduction of Ester

Functional Group Interconversion

Coupling Reactions

Stereoselective Reactions

Intermediate Fragment

Fragment Coupling

Macrocyclization

Deprotection

Target Molecule
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Methyl (R)-(+)-lactate Chiral Aldehyde Fragment A

Coupling

Fragment B

Macrocyclization (-)-Laulimalide

D-Lactic Acid

Chiral Building Block

Chain Elongation

Key Intermediate

Further Transformations

PM-Toxin A
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Methyl (R)-(+)-lactate Fragment 1

Coupling

Fragment 2

Key Reactions Separacenes A & B

Chiral Precursor

Fragment X

Cross-Metathesis 1

Fragment Y

Fragment Z

Cross-Metathesis 2

Seco-acid

Yamaguchi Esterification

(+)-Cladospolide C
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[https://www.benchchem.com/product/b139472#using-methyl-r-lactate-for-stereoselective-
total-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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